Cas no 1010086-67-5 ((6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol)

(6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol is a heterocyclic compound featuring a pyrazine core functionalized with a hydroxymethyl group and a substituted pyrazole moiety. The tert-butyl group enhances steric stability, while the pyrazine-pyrazole linkage contributes to its potential as a versatile intermediate in medicinal and agrochemical synthesis. Its structural rigidity and hydrogen-bonding capability make it suitable for applications in ligand design and small-molecule drug development. The hydroxymethyl group offers a reactive handle for further derivatization, enabling the synthesis of more complex scaffolds. This compound is of interest in pharmaceutical research due to its balanced lipophilicity and potential for modulating biological targets.
(6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol structure
1010086-67-5 structure
Product Name:(6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol
CAS No:1010086-67-5
MF:C12H17N5O
MW:247.296281576157
MDL:MFCD26383549
CID:842458
PubChem ID:59152207
Update Time:2025-05-28

(6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol
    • [6-[(2-tert-butylpyrazol-3-yl)amino]pyrazin-2-yl]methanol
    • 2-Pyrazinemethanol, 6-[[1-(1,1-dimethylethyl)-1H-pyrazol-5-yl]amino]-
    • (6-((1-(tert-butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol(WXC05709)
    • AKOS016012476
    • (6-((1-tert-butyl-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol
    • MFCD26383549
    • CS-0080113
    • (6-((1-(t-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol
    • FNEJMGNXGHLKON-UHFFFAOYSA-N
    • AS-72526
    • DTXSID30731118
    • {6-[(1-tert-Butyl-1H-pyrazol-5-yl)amino]pyrazin-2-yl}methanol
    • 1010086-67-5
    • DB-102323
    • W13392
    • SCHEMBL1501414
    • {6-[(2-TERT-BUTYLPYRAZOL-3-YL)AMINO]PYRAZIN-2-YL}METHANOL
    • MDL: MFCD26383549
    • Inchi: 1S/C12H17N5O/c1-12(2,3)17-11(4-5-14-17)16-10-7-13-6-9(8-18)15-10/h4-7,18H,8H2,1-3H3,(H,15,16)
    • InChI Key: FNEJMGNXGHLKON-UHFFFAOYSA-N
    • SMILES: OCC1=CN=CC(=N1)NC1=CC=NN1C(C)(C)C

Computed Properties

  • Exact Mass: 247.14331018g/mol
  • Monoisotopic Mass: 247.14331018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 75.9Ų

(6-((1-(tert-Butyl)-1H-pyrazol-5-yl)amino)pyrazin-2-yl)methanol Pricemore >>

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